Cas no 69719-54-6 (Benzene,1,1'-[thiobis(methylene)]bis[4-fluoro- (9CI))

Benzene,1,1'-[thiobis(methylene)]bis[4-fluoro- (9CI) structure
69719-54-6 structure
Product Name:Benzene,1,1'-[thiobis(methylene)]bis[4-fluoro- (9CI)
CAS No:69719-54-6
MF:C14H12F2S
MW:250.306889533997
CID:525928
PubChem ID:279780
Update Time:2025-04-19

Benzene,1,1'-[thiobis(methylene)]bis[4-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[thiobis(methylene)]bis[4-fluoro- (9CI)
    • 1-fluoro-4-[(4-fluorophenyl)methylsulfanylmethyl]benzene
    • DTXSID10989877
    • NSC131061
    • 69719-54-6
    • SCHEMBL487139
    • 1,1'-[Sulfanediylbis(methylene)]bis(4-fluorobenzene)
    • NSC-131061
    • Inchi: 1S/C14H12F2S/c15-13-5-1-11(2-6-13)9-17-10-12-3-7-14(16)8-4-12/h1-8H,9-10H2
    • InChI Key: YYMBJIMAVVGTAB-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(=CC=1)F)CC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 250.06286
  • Monoisotopic Mass: 250.06277788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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